Dialkyl peroxides

Dialkyl peroxides are a class of organic compounds with the general formula (ROR')O, where R and R' are alkyl groups. These compounds serve as initiators in the polymerization reactions for synthesizing polyolefins such as polyethylene and polypropylene. They initiate free-radical polymerization by decomposing into a radical cation and a hydroperoxide, which then reacts with monomer molecules to form growing polymer chains. The decomposition temperature of dialkyl peroxides is crucial in determining the reaction conditions during polymer synthesis. Typically, these peroxides have decomposition temperatures ranging from 60°C to 150°C, depending on their structure and molecular weight. Commonly used dialkyl peroxides include di-t-butyl peroxide (DTBP), di-tert-amyl peroxydicarbonate (DAPA), and t-butyl perbenzoate (TBPA). These compounds are widely utilized in industrial settings due to their effectiveness and ease of use in controlling the polymerization process. In addition to their role in polymer synthesis, dialkyl peroxides find applications in various other areas such as vulcanizing agents for rubber processing, stabilizers for polyurethane foams, and crosslinking agents for thermosetting resins. Their versatility makes them indispensable in the chemical industry for a wide range of applications requiring controlled free-radical reactions.
Dialkyl peroxides
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...